Cas no 146780-16-7 (Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]-
• CAS No: 146780-16-7
• MF: C₈H₈F₃O₃P
• MW: 240.116293907166
• CID: 3767177
• PubChem ID: 329768511
• Update Time: 2025-08-05

Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]-
• 2-CF3BPA
• {[2-(Trifluoromethyl)phenyl]methyl}phosphonic acid
• 146780-16-7
• DTXSID701214435
• Phosphonic acid, ((2-(trifluoromethyl)phenyl)methyl)-
• (2-(Trifluoromethyl)benzyl)phosphonic acid
• SCHEMBL170511
• 2-Trifluoromethylbenzylphosphonic acid

• Inchi： 1S/C8H8F3O3P/c9-8(10,11)7-4-2-1-3-6(7)5-15(12,13)14/h1-4H,5H2,(H2,12,13,14)
• InChI Key： LJNXXFOSZJOZKN-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 240.01631560Da
• Monoisotopic Mass: 240.01631560Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]-

Phosphonic Acid, [[2-(Trifluoromethyl)phenyl]methyl]- (CAS No. 146780-16-7): A Comprehensive Overview

Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]- (CAS No. 146780-16-7) is a specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, often referred to as TFMPM phosphonic acid, is characterized by the presence of a trifluoromethyl group and a phosphonic acid moiety, which endow it with a range of valuable chemical and biological activities.

The trifluoromethyl group is a well-known functional group that imparts enhanced lipophilicity, metabolic stability, and often improved biological activity to molecules. In the context of TFMPM phosphonic acid, this group plays a crucial role in modulating the compound's interactions with biological systems, making it an attractive candidate for various applications in drug discovery and development.

The phosphonic acid moiety is another key feature of this compound. Phosphonic acids are known for their ability to form stable complexes with metal ions and their potential to inhibit enzymes involved in various biological pathways. This property makes TFMPM phosphonic acid particularly useful in the development of inhibitors for specific enzymes, such as those involved in signal transduction or metabolic processes.

In recent years, there has been a growing interest in the use of TFMPM phosphonic acid in the development of novel therapeutic agents. One area of particular focus has been its potential as an inhibitor of metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. MMPs play a critical role in various physiological and pathological processes, including tissue remodeling, wound healing, and cancer metastasis. By inhibiting MMPs, TFMPM phosphonic acid could potentially be used to treat conditions such as arthritis, cardiovascular diseases, and cancer.

Beyond its potential as an MMP inhibitor, TFMPM phosphonic acid has also shown promise in other areas of pharmaceutical research. For instance, studies have explored its use as an antiviral agent against certain RNA viruses. The unique combination of the trifluoromethyl group and the phosphonic acid moiety may confer antiviral properties by interfering with viral replication processes or by enhancing the host's immune response.

In addition to its therapeutic applications, TFMPM phosphonic acid has been investigated for its use in materials science. The presence of the phosphonic acid group allows for strong binding to metal surfaces, making it useful in the development of coatings and adhesives with enhanced durability and stability. This property has led to its application in areas such as corrosion inhibition and surface modification.

The synthesis of TFMPM phosphonic acid typically involves several steps, including the introduction of the trifluoromethyl group and the formation of the phosphonic acid moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In conclusion, Phosphonic acid, [[2-(trifluoromethyl)phenyl]methyl]- (CAS No. 146780-16-7) is a versatile compound with a wide range of potential applications in chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.